Ethyl 2-[3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinyl]acetate

• IUPAC Name: ethyl 2-[3-[(2,4-dichlorophenyl)methyl]-2,4,5-trioxoimidazolidin-1-yl]acetate
• InChI: InChI=1S/C14H12Cl2N2O5/c1-2-23-11(19)7-18-13(21)12(20)17(14(18)22)6-8-3-4-9(15)5-10(8)16/h3-5H,2,6-7H2,1H3
• InChI Key: KLEINBGUYFLIAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=O)N(C1=O)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H12Cl2N2O5
• Molecular Weight: 359.2 g/mol
• CAS No.: 128043-71-0

Description

Ethyl 2-[3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinyl]acetate is a chemical compound with the linear formula C13H14Cl2O3. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C (C ( [CH2]C (C (Cl)=C1)=CC=C1Cl)C (C)=O)O [CH2]C. This indicates that the compound contains a dichlorobenzyl group attached to an imidazolidinyl group, which is further attached to an ethyl acetate group.

Mechanism of Action

The mechanism of action of EDBTA is not fully understood. However, it is believed to act as a chelating agent by binding to metal ions and preventing them from forming insoluble complexes. In addition, it is believed to act as a catalyst by forming complexes with organic compounds and facilitating their reaction. Finally, EDBTA is believed to act as a preservative by binding to proteins and preventing them from forming insoluble aggregates.
Biochemical and Physiological Effects
The biochemical and physiological effects of EDBTA are not fully understood. However, it is believed to act as a chelating agent by binding to metal ions and preventing them from forming insoluble complexes. In addition, it is believed to act as a catalyst by forming complexes with organic compounds and facilitating their reaction. Finally, EDBTA is believed to act as a preservative by binding to proteins and preventing them from forming insoluble aggregates.

Advantages and Limitations for Lab Experiments

The advantages of using EDBTA in lab experiments include its low toxicity, low cost, and ease of use. Additionally, EDBTA is a versatile compound that can be used in a variety of applications, such as chelation, catalysis, and preservation. However, there are some limitations to using EDBTA in lab experiments. For example, EDBTA can form complexes with metal ions that can interfere with the results of the experiment. In addition, EDBTA can react with certain organic compounds and cause undesired side reactions.

Future Directions

There are several potential future directions for the use of EDBTA. For example, further research could be conducted to explore its potential as a chelating agent in the purification and separation of metal ions. Additionally, further research could be conducted to explore its potential as a catalyst in the synthesis of organic compounds. Finally, further research could be conducted to explore its potential as a preservative in food and beverages, and as a stabilizer in pharmaceuticals.

Synthesis Methods

Ethyl 2-[3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinyl]acetate can be synthesized by a reaction between ethyl acetate and 2,4-dichlorobenzyl chloride in the presence of a base. The reaction proceeds in two steps: first, the 2,4-dichlorobenzyl chloride is reacted with the base to form the corresponding anion, which then reacts with ethyl acetate to form EDBTA. The reaction is typically carried out in an organic solvent, such as dichloromethane, at a temperature of 40-50°C.

Scientific Research Applications

Ethyl 2-[3-(2,4-dichlorobenzyl)-2,4,5-trioxo-1-imidazolidinyl]acetate has been used in various scientific research applications. It has been used as a chelating agent for the purification and separation of metal ions, and as a catalyst for the synthesis of organic compounds. It has also been used as a preservative in food and beverages, and as a stabilizer in pharmaceuticals. In addition, EDBTA has been used in the synthesis of various organic compounds, such as polymers, dyes, and pharmaceuticals.

Safety and Hazards

This compound is considered hazardous. It has been classified as causing eye irritation and skin irritation. Safety precautions should be taken when handling this compound, including wearing appropriate protective clothing and eye/face protection.